Cas no 133362-56-8 (2-Acetyl-1,3,6,8-tetrahydroxyanthraquinone)

• Product Name: 2-Acetyl-1,3,6,8-tetrahydroxyanthraquinone
• CAS No: 133362-56-8
• MF: C₁₆H₁₀O₇
• MW: 314.246405124664
• CID: 223247
• Update Time: 2023-08-03

2-Acetyl-1,3,6,8-tetrahydroxyanthraquinone Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,2-acetyl-1,3,6,8-tetrahydroxy-
• Haematommone
• 2-Acetyl-1,3,6,8-tetrahydroxyanthraquinone

• Inchi： 1S/C16H10O7/c1-5(17)11-10(20)4-8-13(15(11)22)16(23)12-7(14(8)21)2-6(18)3-9(12)19/h2-4,18-20,22H,1H3
• InChI Key： OVWIVSWXKVYPAG-UHFFFAOYSA-N
• SMILES： OC1=C(C(C)=O)C(=CC2C(C3C=C(C=C(C=3C(C=21)=O)O)O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 545
• Topological Polar Surface Area: 132

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones